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The table below summarizes common experimental issues, their indicators, and potential solutions.

Problem & Symptoms Possible Causes Troubleshooting Steps & Solutions

| Low Biogas/Methane Yield [1] [2] | • Nutrient deficiency (e.g., Co, Ni, Fe) • VFA accumulation & pH drop

• Ammonia inhibition (>100 mg NH₃-N/L) [2] • Temperature fluctuation >1-2°C/day [2] | 1. Analyze

VFA/Alkalinity: Check VFA concentration and alkalinity ratio to detect over-acidification [2]. 2. Check

Trace Nutrients: Supplement with trace metals (Cobalt, Nickel, Iron) if deficient [2]. 3. Stabilize

Temperature: Ensure digester temperature remains steady at 35-38°C (mesophilic) [2]. | | Digester

Foaming/Scum Formation [1] [3] | • Improper mixing • Excessive organic loading • Solid stratification | 1.

Optimize Mixing: Implement intermittent, low-intensity mixing (e.g., biogas recirculation at 0.27-0.34

m³/m³/h) [3]. 2. Adjust Feedstock: Evaluate and potentially reduce the organic loading rate (OLR) [1]. | |

Poor Organic Matter Degradation [4] [2] | • Feedstock composition (recalcitrant molecules) •

Accumulation of inert colloidal solids from recycle streams [2] | 1. Characterize Feedstock: Analyze for

persistent molecular classes (e.g., lignin, certain lipids) [4]. 2. Manage Recycle Streams: Avoid or closely

monitor liquid recycle streams that can cause solid buildup [2]. | | Unstable pH [2] | • VFA accumulation

(causes pH drop) • Inhibition of methanogens | 1. Reduce Feeding Rate: Temporarily decrease OLR to

allow methanogens to recover [2]. 2. Identify Inhibitor: Test for ammonia, salts, or toxic compounds that

inhibit methane-producing microbes [2]. |
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Experimental Workflow for Process Investigation

For a systematic investigation of digester problems, follow this experimental workflow. The diagram below

outlines the key steps from symptom observation to solution implementation.

Observe Process Symptom

Gas & Liquid Analysis

 e.g., Low CH₄ yield

Microbial Community Analysis

VFA ↑, pH ↓?

Hypothesis & Targeted Test

Methanogen diversity ↓?

Implement & Monitor Solution

 e.g., Add trace nutrients

Monitor recovery

Click to download full resolution via product page

Detailed Methodologies for Key Analyses
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Gas and Liquid Analysis

Biogas Composition: Use a gas analyzer with dual-beam infrared sensors for CH₄ and CO₂,
and electrochemical sensors for H₂S and O₂. Calibrate regularly [3].

Volatile Fatty Acids (VFAs) and Alkalinity: Monitor regularly as key stability indicators. A
rising VFA-to-alkalinity ratio signals impending acidification. Use established titration methods

(e.g., FOS/TAC) or chromatographic techniques [5] [2].
Total Ammonia Nitrogen (TAN): Use a TKN analyzer or test kits. Concentrations of ammonia

(NH₃) above 100 mg/L are significantly inhibitory [2].

Microbial Community Analysis (16S rRNA Amplicon Sequencing) [5]

DNA Extraction: From centrifuged pellet using a commercial kit (e.g., NucleoMag DNA

Microbiome Kit).
PCR Amplification: Target the V3-V4 hypervariable region (∼470 bp) using primers 341F and

806R.
Sequencing & Analysis: Perform on an Illumina MiSeq platform. Analyze data to identify core

microbiome (e.g., Methanosarcina, Methanoculleus, MBA03, Proteiniphilum) and correlate
shifts with operational parameters [5].

Molecular-Level DOM Characterization (FT-ICR MS) [4]

Sample Preparation: DOM from digester effluent is analyzed via Electrospray Ionization (ESI)
in negative mode.

Data Acquisition: Use ultra-high-resolution mass spectrometry to assign molecular formulae.
Data Analysis: Evaluate molecular composition (CHO, CHON), compound classes (lipids,

proteins, lignin), and properties (H/C, O/C ratios) to understand recalcitrance and
transformation pathways [4].

Frequently Asked Questions (FAQs)

What are the critical parameters to monitor for stable operation? Essential parameters include

biogas production and composition (CH₄/CO₂ ratio), pH, temperature, VFA concentration,

alkalinity, and ammonia levels. Frequent and accurate measurement is crucial, as these parameters

are interconnected [1] [2].

How can we improve the degradation of persistent organic molecules? Research indicates that the

molecular properties of Dissolved Organic Matter (DOM), such as carbon chain length and
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aromaticity, influence its persistence [4]. Using advanced analytical techniques like FT-ICR MS can

help identify the recalcitrant molecular families and guide the development of targeted pre-treatment

strategies to break them down [4].

Our digester has a persistent odor issue. What should we check? Odors often indicate incomplete

digestion or gas escape [6] [7]. Troubleshoot by:

Identifying the source (e.g., feedstock receiving area, digester vents, digestate storage) [7].

Checking for equipment malfunctions (faulty seals, valves, or clogged biofilters) [7].
Ensuring the biological process is not upset (e.g., by high VFAs or inhibition) [2].

What is the role of recycle streams, and can they cause problems? Recycle streams (e.g., press

water from dewatered digestate) are a common but often overlooked source of failure. They can lead to

the accumulation of inhibitors like ammonia, salts, and inert colloidal solids, which occupy reactor

volume and reduce treatment efficiency [2]. The process design must account for their impact.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Troubleshooting Your Anaerobic Digester [digesterdoc.com]

2. Commonly Overlooked Reasons for Anaerobic Digester ... [azuraassociates.com]

3. Development of a Modified Plug-Flow Anaerobic Digester ... [mdpi.com]

4. Decomposing the molecular complexity and transformation ... [pmc.ncbi.nlm.nih.gov]

5. Multivariate comparison of taxonomic, chemical and ...

[biotechnologyforbiofuels.biomedcentral.com]

6. Anaerobic Digestion FAQs [sksgreen.com]

7. How to Troubleshoot Odour Control Systems in Your Digester [blog.anaerobic-digestion.com]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12104408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12104408/
https://sksgreen.com/anaerobic-digestion-faqs/
https://blog.anaerobic-digestion.com/how-to-troubleshoot-odour-control-systems-in-your-digester/
https://blog.anaerobic-digestion.com/how-to-troubleshoot-odour-control-systems-in-your-digester/
https://blog.anaerobic-digestion.com/how-to-troubleshoot-odour-control-systems-in-your-digester/
https://azuraassociates.com/commonly_overlooked_reasons_for_anaerobic_digester_failures/
https://azuraassociates.com/commonly_overlooked_reasons_for_anaerobic_digester_failures/
https://www.smolecule.com/products/s569962?utm_src=pdf-custom-synthesis
https://www.digesterdoc.com/troubleshooting-anaerobic-digesters/
https://azuraassociates.com/commonly_overlooked_reasons_for_anaerobic_digester_failures/
https://www.mdpi.com/1996-1073/12/13/2628
https://pmc.ncbi.nlm.nih.gov/articles/PMC12104408/
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-024-02525-1
https://biotechnologyforbiofuels.biomedcentral.com/articles/10.1186/s13068-024-02525-1
https://sksgreen.com/anaerobic-digestion-faqs/
https://blog.anaerobic-digestion.com/how-to-troubleshoot-odour-control-systems-in-your-digester/
https://www.smolecule.com/products/s569962?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Anaerobic Digestion Troubleshooting Guide]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b569962#dodemorphorescence-in-

anaerobic-digestion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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